BENGHE Methodological & Application

Check Availability & Pricing

Supercritical CO2 Fluid Extraction of
Catharanthine: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Catharanthine tartrate

Cat. No.: B15577689

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of
catharanthine from the leaves of Catharanthus roseus using supercritical carbon dioxide (CO2)
fluid extraction (SFE). Catharanthine is a crucial terpenoid indole alkaloid and a key precursor
for the semi-synthesis of the potent anti-cancer drugs vinblastine and vincristine. Supercritical
CO2 extraction offers a green and efficient alternative to conventional solvent extraction
methods, providing high selectivity and preserving the thermolabile nature of the target
compound.

Introduction to Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction is a separation technique that utilizes a fluid above its critical
temperature and pressure. In this state, the fluid exhibits properties of both a liquid and a gas,
allowing it to effuse through solids like a gas and dissolve materials like a liquid. Carbon dioxide
is the most commonly used supercritical fluid due to its mild critical point (31.1 °C and 73.8
bar), non-toxicity, non-flammability, and low cost.

For the extraction of polar molecules like catharanthine, the polarity of supercritical CO2 can be
enhanced by the addition of a small amount of a polar co-solvent, such as methanol or ethanol.
This modification significantly improves the solubility of the target alkaloid in the supercritical
fluid, leading to higher extraction yields.
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Data Presentation: Supercritical CO2 Extraction of
Catharanthine

The following tables summarize quantitative data from various studies on the supercritical CO2
extraction of catharanthine from Catharanthus roseus leaves.

Table 1: Optimal and Comparative SFE Parameters for Catharanthine Extraction
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Table 2: Comparison of SFE with Other Extraction Methods for Catharanthine
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Extraction Method

Key Parameters

Catharanthine Yield

Source

Supercritical Fluid
Extraction (SFE)

250 bar, 80°C, 6.6
vol% methanol, 40

min

100% recovery

[1]3]

Negative-Pressure
Cavitation Extraction
(NPCE)

80% ethanol, -0.075
MPa, 3 cycles of 30

min

0.2843 mg/g DW

[3]

Ultrasound-Assisted
Extraction (UAE)

Comparable to NPCE

Higher than
Maceration and Heat

Reflux

[3]

Maceration Extraction
(ME)

80% ethanol, 12 h,

room temperature

Lower than NPCE and
UAE

[3]

Heat Reflux Extraction
(HRE)

80% ethanol, 3 h,
80°C

Lower than NPCE and
UAE

[3]

Experimental Protocols

This section provides a detailed protocol for the supercritical CO2 extraction of catharanthine

based on optimized conditions reported in the literature.[1][3]

Materials and Equipment

Plant Material: Dried and finely powdered leaves of Catharanthus roseus.

Gases: Supercritical fluid grade CO2 (99.9% purity), Helium for instrument purging.

Co-solvent: HPLC grade methanol.

Supercritical Fluid Extractor: A system equipped with a high-pressure pump for CO2, a co-

solvent pump, an extraction vessel, a temperature-controlled oven, and a back-pressure

regulator.

Grinder/Mill: To powder the plant material.

Analytical Balance: For accurate weighing of the plant material.
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» Collection Vials: For collecting the extract.

o Analytical Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV
detector for quantification of catharanthine.

» Standards: Catharanthine analytical standard.

Sample Preparation

« Obtain high-quality, dried leaves of Catharanthus roseus.

o Grind the leaves into a fine powder (e.g., 40-60 mesh) to increase the surface area for
extraction.

» Store the powdered material in a cool, dry, and dark place until use.

Supercritical Fluid Extraction Protocol

o Accurately weigh a specific amount of the powdered C. roseus leaves (e.g., 10 g) and load it
into the extraction vessel of the SFE system.

o Seal the extraction vessel securely.
» Heat the extraction vessel to the desired temperature (e.g., 80°C).

e Pressurize the system with CO2 to the target pressure (e.g., 250 bar) using the high-
pressure pump.

« Introduce the co-solvent (methanol) at the specified concentration (e.g., 6.6 vol%) into the
CO2 stream using the co-solvent pump.

» Allow the system to equilibrate under static conditions for a short period (e.g., 10 minutes) to
ensure the supercritical fluid penetrates the plant matrix.

« Initiate the dynamic extraction by continuously flowing the supercritical CO2-methanol
mixture through the extraction vessel for the desired duration (e.g., 40 minutes).
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e The extract-laden supercritical fluid exits the vessel and passes through a back-pressure
regulator where the pressure is reduced.

e As the pressure drops, the CO2 vaporizes, and the extracted catharanthine precipitates and
is collected in a collection vial.

o After the extraction is complete, depressurize the system slowly and safely.

o Collect the extract and store it appropriately for further analysis.

Quantification of Catharanthine by HPLC

e Dissolve a known amount of the collected extract in a suitable solvent (e.g., methanol).
o Prepare a series of standard solutions of catharanthine of known concentrations.

e Analyze the extract and standard solutions using a validated HPLC method. A typical method
might use a C18 column with a mobile phase consisting of a mixture of acetonitrile and a
buffer at a specific flow rate, with detection at a wavelength where catharanthine absorbs
maximally (e.g., around 226 nm).

o Construct a calibration curve from the peak areas of the standard solutions.

o Determine the concentration of catharanthine in the extract by comparing its peak area to the
calibration curve.

o Calculate the extraction yield as the mass of catharanthine extracted per mass of dried plant
material.

Mandatory Visualizations
Experimental Workflow for Supercritical CO2 Extraction
of Catharanthine
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Caption: Workflow for the supercritical CO2 extraction of catharanthine.
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Simplified Biosynthetic Pathway of Catharanthine
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Caption: Simplified biosynthetic pathway leading to catharanthine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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